Cas no 2228880-27-9 (1-(3-bromo-2,2-dimethylpropyl)-2,4-dimethoxybenzene)

• Product Name: 1-(3-bromo-2,2-dimethylpropyl)-2,4-dimethoxybenzene
• CAS No: 2228880-27-9
• MF: C₁₃H₁₉BrO₂
• MW: 287.192763566971
• CID: 6228779
• PubChem ID: 165756395
• Update Time: 2025-06-10

1-(3-bromo-2,2-dimethylpropyl)-2,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,2-dimethylpropyl)-2,4-dimethoxybenzene
• EN300-1934138
• 2228880-27-9

• Inchi： 1S/C13H19BrO2/c1-13(2,9-14)8-10-5-6-11(15-3)7-12(10)16-4/h5-7H,8-9H2,1-4H3
• InChI Key： HGPHAXATNMOAME-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 286.05684g/mol
• Monoisotopic Mass: 286.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(3-bromo-2,2-dimethylpropyl)-2,4-dimethoxybenzene

Introduction to 1-(3-bromo-2,2-dimethylpropyl)-2,4-dimethoxybenzene (CAS No. 2228880-27-9)

1-(3-bromo-2,2-dimethylpropyl)-2,4-dimethoxybenzene, identified by its CAS number 2228880-27-9, is a significant compound in the realm of chemical and pharmaceutical research. This aromatic heterocyclic molecule has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The presence of both bromine and methoxy substituents on a benzene ring introduces a high degree of reactivity, making it a valuable intermediate in various organic transformations.

The compound's structure consists of a benzene core substituted with two methoxy groups at the 2 and 4 positions, and a tertiary bromoalkyl group at the 1 position. This specific arrangement imparts distinct electronic and steric properties that influence its reactivity and interaction with biological targets. The tertiary butyl branch attached to the bromine atom enhances the compound's stability while providing a handle for further functionalization, which is crucial in medicinal chemistry.

In recent years, there has been growing interest in developing novel compounds with potential therapeutic applications. The methoxy groups in 1-(3-bromo-2,2-dimethylpropyl)-2,4-dimethoxybenzene contribute to its ability to engage in hydrogen bonding interactions, which is a key feature in drug design. These interactions can enhance binding affinity to biological targets, making the compound a promising candidate for further investigation.

The bromine substituent at the 1-position is particularly noteworthy as it serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the synthesis of more intricate derivatives with tailored biological activities. The dimethyl branched structure of the tertiary butyl group also influences the compound's solubility and bioavailability, factors that are critical in pharmaceutical development.

Recent studies have explored the use of 1-(3-bromo-2,2-dimethylpropyl)-2,4-dimethoxybenzene as a precursor in the synthesis of biologically active molecules. For instance, researchers have investigated its potential as an intermediate in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their inhibition is often targeted in cancer therapy. The structural features of this compound make it an attractive scaffold for designing molecules that can selectively inhibit specific kinases.

The methoxy groups on the benzene ring can be modified or removed through various chemical reactions to explore different pharmacophoric elements. This flexibility allows chemists to fine-tune the properties of the compound, optimizing its biological activity and reducing potential side effects. Additionally, the bromine atom can be replaced with other functional groups, expanding the range of possible derivatives.

In computational chemistry studies, virtual screening techniques have been employed to identify potential binding interactions between 1-(3-bromo-2,2-dimethylpropyl)-2,4-dimethoxybenzene and target proteins. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity. By leveraging computational tools alongside experimental validation, researchers can accelerate the discovery process and identify lead compounds for further development.

The synthesis of 1-(3-bromo-2,2-dimethylpropyl)-2,4-dimethoxybenzene involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of an appropriate precursor followed by methylation at specific positions on the benzene ring. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

The compound's stability under various conditions has also been evaluated to ensure its suitability for industrial-scale production. Studies have examined its behavior under different storage conditions and exposure to light or heat. These assessments are critical for determining optimal handling procedures and ensuring long-term stability.

In conclusion, 1-(3-bromo-2,2-dimethylpropyl)-2,4-dimethoxybenzene represents a versatile building block with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications and biological interactions, making it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing novel therapeutic agents.